Cas no 1261682-19-2 (2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine)
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine
-
- Inchi: 1S/C12H8F3IN2/c13-12(14,15)9-4-2-1-3-8(9)7-5-10(16)11(17)18-6-7/h1-6H,(H2,17,18)
- InChI Key: XTBDVFSVMPBAOY-UHFFFAOYSA-N
- SMILES: IC1=C(N)N=CC(=C1)C1C=CC=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 3.7
- Topological Polar Surface Area: 38.9
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007575-250mg |
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine |
1261682-19-2 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013007575-500mg |
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine |
1261682-19-2 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A013007575-1g |
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine |
1261682-19-2 | 97% | 1g |
$1490.00 | 2023-09-03 |
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261682-19-2): An Overview of a Promising Compound in Medicinal Chemistry
2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261682-19-2) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its amino, iodo, and trifluoromethyl substituents, offers a promising scaffold for the development of novel therapeutic agents.
The molecular structure of 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine is composed of a pyridine ring substituted with an amino group at the 2-position, an iodo group at the 3-position, and a trifluoromethyl-substituted phenyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.
Recent studies have highlighted the potential of 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine as a lead compound for the development of new drugs. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The trifluoromethyl group, in particular, has been found to enhance the lipophilicity and metabolic stability of the molecule, which are crucial factors for improving drug efficacy and pharmacokinetic properties.
In addition to its biological activities, 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine has also been investigated for its use as a synthetic intermediate in the preparation of more complex molecules. The iodo group can serve as a versatile handle for further functionalization through various cross-coupling reactions, such as Suzuki-Miyaura coupling and Sonogashira coupling. These reactions enable the introduction of diverse substituents, thereby expanding the chemical space and potential applications of the compound.
The synthesis of 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine has been optimized using modern synthetic methods. One common approach involves the sequential functionalization of a pyridine scaffold through selective substitution reactions. For example, starting from 3-bromo-5-chloropyridine, the amino group can be introduced via nucleophilic substitution followed by iodination at the 3-position and arylation with 2-trifluoromethylphenylboronic acid to yield the final product. This synthetic route is efficient and scalable, making it suitable for large-scale production.
The physicochemical properties of 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine have been extensively characterized. The compound is a solid at room temperature with a melting point ranging from 140 to 145°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and formulation studies. The presence of the amino group also confers basic properties to the molecule, allowing it to form salts with acids.
In terms of safety and handling, 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine should be stored under dry conditions and protected from light to maintain its stability. While it is not classified as a hazardous material, standard laboratory precautions should be followed when handling this compound to ensure safety.
The future prospects for 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential as a therapeutic agent for various diseases. Additionally, efforts are being made to develop more efficient synthetic routes to enhance its availability for large-scale applications.
In conclusion, 2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261682-19-2) represents a valuable compound in medicinal chemistry with significant potential for drug discovery and development. Its unique structural features and biological activities make it an attractive target for further investigation and optimization.
1261682-19-2 (2-Amino-3-iodo-5-(2-(trifluoromethyl)phenyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)